Cas no 56826-69-8 (5,6,7,8-tetrahydroquinolin-8-one)

• Product Name: 5,6,7,8-tetrahydroquinolin-8-one
• CAS No: 56826-69-8
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD03839916
• CID: 57026
• PubChem ID: 11744777
• Update Time: 2025-11-02

5,6,7,8-tetrahydroquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-quinoline-8-one
• 6,7-Dihydro-5H-quinolin-8-one
• 6,7-dihydroquinolin-8(5H)-one
• 8(5H)-Quinolinone, 6,7-dihydro-
• 5,6,7,8-tetrahydro-8-quinolinone
• 5,6,7,8-tetrahydro-8-quinolone
• 5,6,7,8-tetrahydroquinolin-8-one
• 6,7-dihydro-5H-quinolin-8-one+
• 8-oxo-5,6,7,8-tetrahydroquinoline
• 5,6-Dihydro-8(7H)-quinolinone
• 6,7-Dihydro-8(5H)-quinolinone
• 8-Aza-1-tetralone
• PubChem14090
• KSC269I1J
• 6,7-dihydro-8(5H)quinolinone
• JIAKIQWNYAZUJD-UHFFFAOYSA-N
• 5,6-Dihydroquinolin-8(7H)-one
• 6,7-dihydroquinoline-8(5H)-one
• 5,6-dihydroquinoline-8(7H)-one
• EBD12812
• 1H-Benzotriazolium, 1-[bis(dimethylamino)methylene]-5-chloro-, 3-oxide, hexafluorophosphate(1-)(1:1)
• AB16309
• GS-3239
• AKOS004118051
• AC-346
• CS-D1458
• PD131134
• BP-11320
• FT-0630038
• J-518161
• J-519060
• 6,7-dihydroquinolin-8(5H)-one;6,7-Dihydro-5H-quinoline-8-one
• CHEMBL3585997
• InChI=1/C9H9NO/c11-8-5-1-3-7-4-2-6-10-9(7)8/h2,4,6H,1,3,5H
• 95B8Y89A9V
• EN300-97057
• 6 pound not7-Dihydro-5H-quinoline-8-one
• MFCD03839916
• AM804057
• Z1201622535
• SCHEMBL728503
• A8122
• SY002036
• 6 pound not7-Dihydro-5H-quinolin-8-one
• 56826-69-8
• DTXSID90471583
• DB-014625

• MDL： MFCD03839916
• Inchi： 1S/C9H9NO/c11-8-5-1-3-7-4-2-6-10-9(7)8/h2,4,6H,1,3,5H2
• InChI Key： JIAKIQWNYAZUJD-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 100-106°C
• Boiling Point: 287.4°C at 760 mmHg
• Flash Point: 135.2℃
• Refractive Index: 1.569
• PSA: 29.96000
• LogP: 1.60060
• Vapor Pressure: No data available

5,6,7,8-tetrahydroquinolin-8-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5,6,7,8-tetrahydroquinolin-8-one

5,6,7,8-Tetrahydroquinolin-8-one (CAS 56826-69-8): A Versatile Heterocyclic Compound with Emerging Applications

5,6,7,8-Tetrahydroquinolin-8-one (CAS 56826-69-8), often referred to as THQ-8-one in scientific literature, is a partially hydrogenated quinoline derivative that has gained significant attention in pharmaceutical research and organic synthesis. This bicyclic compound features a unique structural motif combining aromatic and aliphatic characteristics, making it a valuable intermediate for various chemical transformations.

The molecular structure of 5,6,7,8-tetrahydroquinolin-8-one consists of a six-membered benzene ring fused to a nitrogen-containing piperidine ring, with a ketone functional group at the 8-position. This tetrahydroquinoline derivative exhibits interesting electronic properties due to the conjugation between the nitrogen lone pair and the aromatic system, while the saturated portion provides structural flexibility for further modifications.

Recent studies highlight the growing importance of THQ-8-one in medicinal chemistry, particularly as a scaffold for drug discovery. Researchers are exploring its potential as a building block for central nervous system (CNS) targeting compounds, given the structural similarity to various bioactive alkaloids. The compound's ability to cross the blood-brain barrier makes it particularly interesting for neuropharmaceutical applications, a hot topic in current drug development.

In synthetic chemistry, 5,6,7,8-tetrahydroquinolin-8-one serves as a versatile intermediate for constructing more complex heterocyclic systems. Its reactivity profile allows for selective functionalization at multiple positions, enabling the creation of diverse molecular architectures. This flexibility aligns well with current trends in fragment-based drug design and combinatorial chemistry approaches.

The compound's stability under various conditions makes it suitable for green chemistry applications, another area of growing interest in the chemical industry. Researchers are investigating its use in catalytic transformations and as a precursor for sustainable material synthesis, addressing the increasing demand for environmentally friendly chemical processes.

Analytical characterization of 5,6,7,8-tetrahydroquinolin-8-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The development of advanced analytical methods for such heterocyclic compounds remains an active area of investigation.

From a commercial perspective, the demand for THQ-8-one has been steadily increasing, particularly from pharmaceutical and agrochemical research sectors. Suppliers are responding to this demand by developing more efficient synthesis routes and scaling up production while maintaining high purity standards. The compound's cost-effectiveness and synthetic utility contribute to its growing market presence.

Recent patent literature reveals numerous applications of 5,6,7,8-tetrahydroquinolin-8-one derivatives in various therapeutic areas, including potential treatments for neurological disorders and inflammatory conditions. This aligns with current healthcare trends focusing on personalized medicine and targeted therapies, making the compound particularly relevant in today's research landscape.

The safety profile of 5,6,7,8-tetrahydroquinolin-8-one has been extensively studied, with appropriate handling procedures well-documented in scientific literature. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this or any chemical compound.

Future research directions for THQ-8-one include exploring its potential in material science applications, particularly in the development of organic electronic materials and functional coatings. The compound's electronic properties and structural features make it an interesting candidate for these emerging technologies.

In conclusion, 5,6,7,8-tetrahydroquinolin-8-one (CAS 56826-69-8) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing interest in heterocyclic chemistry for drug discovery and material science, ensure its continued relevance in chemical research and industrial applications.